Pentapiperium

• CAS RN: 26372-86-1
• Molecular Formula: C19H30NO2+
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (1,1-dimethylpiperidin-1-ium-4-yl) 3-methyl-2-phenylpentanoate
• InChI: InChI=1S/C19H30NO2/c1-5-15(2)18(16-9-7-6-8-10-16)19(21)22-17-11-13-20(3,4)14-12-17/h6-10,15,17-18H,5,11-14H2,1-4H3/q+1
• InChI Key: WSWDKMFWJOALEW-UHFFFAOYSA-N
• SMILES: CCC(C)C(C1=CC=CC=C1)C(=O)OC2CC[N+](CC2)(C)C

Description

Pentapiperium metilsulfate is an alkylbenzene.

Scientific Research Applications

• Passive Mechanical Properties of Human Leukocytes :

  • Research conducted by Schmid-Schönbein et al. (1981) investigated the rheological properties of human leukocytes using micropipette experiments. This study is significant for understanding cell behavior under mechanical stress, which can be critical in various biomedical applications (Schmid-Schönbein et al., 1981).

• Structure of Pentacene Monolayers on Silicon Oxide :

  • A study by Mannsfeld et al. (2009) explored the structure of pentacene monolayers on silicon oxide, which is relevant for organic semiconductor research. Understanding the molecular arrangement in these layers is crucial for improving the performance of organic electronic devices (Mannsfeld et al., 2009).

• Pentacene as Protection Layers of Graphene :

  • Research by Jee et al. (2009) indicated that pentacene could be used as a protection layer for graphene on SiC surfaces. This finding is significant for the preservation and application of graphene in electronic devices, maintaining its unique electronic properties (Jee et al., 2009).

• Degradation of Pentachlorophenol with Zero-Valence Iron :

  • Jou's 2008 research focused on the degradation of pentachlorophenol using zero-valence iron coupled with microwave energy. This method presents an environmentally friendly approach for degrading industrial solvents, contributing to sustainable industrial practices (Jou, 2008).